digallium europium tetrasulphide

• CAS No.: 11080-54-9
• Molecular Formula: EuGaS+4
• Molecular Weight: 253.747
• IUPAC Name: gallium;europium(3+);sulfide
• InChI: InChI=1S/Eu.Ga.S/q2*+3;-2
• InChI Key: JVTRHWSKWQHPMS-UHFFFAOYSA-N
• SMILES: [S-2].[Ga+3].[Eu+3]
• Synonyms: digallium europium tetrasulphide

Description

Digallium europium tetrasulphide (Ga₂EuS₄) is a rare-earth chalcogenide compound comprising gallium (Ga), europium (Eu), and sulfur (S). While direct literature on Ga₂EuS₄ is sparse, its structure can be inferred from analogous systems like digallium magnesium tetrasulphide (Ga₂MgS₄, CAS: 12298-00-9), which adopts a tetrahedral coordination with a 1:1:4 metal-to-sulfur ratio . Europium’s dual oxidation states (Eu²⁺ and Eu³⁺) introduce unique electronic and solubility properties, distinguishing it from other lanthanides .

Comparison with Similar Compounds

Oxidation States and Solubility

Europium’s redox behavior (3+/2+) contrasts with cerium’s 4+/3+ system, limiting direct analogies but enabling comparisons with trivalent lanthanides. For instance:

• Eu(III) Hydroxide : Solubility constant (Ksp) = 1.538 × 10⁻⁵ at 20°C, less soluble than Ce(III) hydroxide (Ksp ~ 10⁻³) .
• Eu(III) Sulphate : Ksp = 2.56, significantly lower than Ce(III) sulphate (Ksp ~ 10⁻¹) .

Ga₂EuS₄’s solubility is expected to mirror Eu(III) trends, being less soluble than cerium analogues but more reactive than stable trivalent lanthanides (e.g., La, Nd).

Structural Analogues

• Ga₂MgS₄ : Shares a similar Ga-M-S₄ framework but lacks europium’s redox activity. Mg²⁺’s smaller ionic radius (0.72 Å vs. Eu³⁺’s 0.95 Å) may result in tighter lattice packing and higher thermal stability .
• EuS : A binary europium sulphide (Eu²⁺S²⁻) with rock-salt structure. Ga₂EuS₄’s incorporation of Ga³⁺ likely enhances conductivity compared to insulating EuS .

Comparison with Alkali Metal Tetrasulphides

Stability Trends

Alkali metal tetrasulphides exhibit variable stability:

• Na₂S₄ : Stable at room temperature, decomposes at >200°C .
• K₂S₄, Rb₂S₄, Cs₂S₄ : Less stable than Na₂S₄, with lower decomposition thresholds .

Ga₂EuS₄, with covalent Ga-S and ionic Eu-S bonds, likely surpasses alkali tetrasulphides in thermal resilience due to stronger interatomic interactions.

Comparison with Organic Tetrasulphides

Volatile organic tetrasulphides like dimethyl tetrasulphide (C₂H₆S₄) and dipropyl tetrasulphide (C₆H₁₄S₄) are structurally distinct but highlight sulfur’s versatility . Key differences:

• Bonding : Organic tetrasulphides feature S-S single bonds, while Ga₂EuS₄ includes metal-sulfur covalent/ionic bonds.
• Applications: Organic variants are linked to aroma profiles (e.g., onion, shrimp spoilage markers) , whereas inorganic Ga₂EuS₄ may find use in optoelectronics or catalysis.

Data Tables

Table 1: Solubility Constants of Selected Europium Compounds

Compound	Solubility Constant (Ksp)	Temperature	Reference
Eu(III) Hydroxide	1.538 × 10⁻⁵	20°C
Eu(III) Sulphate	2.56	20°C

Table 2: Thermal Stability of Tetrasulphides

Compound	Decomposition Temperature	Stability Notes	Reference
Na₂S₄	>200°C	Stable at RT
Ga₂EuS₄ (inferred)	>300°C (estimated)	Higher than alkali S₄	–

Research Findings and Implications

• Electronic Properties : Ga₂EuS₄’s mixed oxidation states (Eu²⁺/Eu³⁺) could enable tunable bandgap materials for semiconductors .
• Environmental Stability : Low solubility of Eu(III) compounds suggests Ga₂EuS₄ may resist aqueous degradation, advantageous for durable coatings .
• Synthesis Challenges : Precision in europium oxidation state control is critical, as Eu²⁺ dominance could reduce structural integrity .